N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide
• InChI: InChI=1S/C14H18ClNO3/c1-18-12-8-13(19-2)11(7-10(12)15)16-14(17)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3,(H,16,17)
• InChI Key: QSHNKLKWCFPIOK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)C2CCCC2)Cl)OC

Description

N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide, also known as SDZ 220-581, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of cyclopentanecarboxamide derivatives and has been found to possess a wide range of biological activities.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 has been extensively studied for its potential therapeutic applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of various neurological disorders, such as epilepsy and neuropathic pain.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the central nervous system, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to possess anticonvulsant properties and has been investigated for its potential use in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 in lab experiments is its well-defined chemical structure, which allows for precise dosing and accurate measurements. However, one of the limitations is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581. One area of interest is its potential use in the treatment of chronic pain conditions, such as fibromyalgia and chronic back pain. Another area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 and to identify any potential side effects or safety concerns associated with its use.

Synthesis Methods

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581 involves the reaction of 5-chloro-2,4-dimethoxybenzoic acid with cyclopentanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with thionyl chloride to form the acid chloride, which is subsequently reacted with the amine to form the final product, N-(5-chloro-2,4-dimethoxyphenyl)cyclopentanecarboxamide 220-581.